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Compound of Interest

Compound Name: Diisobutyl Adipate

Cat. No.: B1670624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Diisobutyl Adipate
(DBA), a versatile diester with significant applications across various industries, including

cosmetics, plastics, and as a potential subject of study in drug development and toxicology.

This document consolidates key data on its chemical and physical properties, outlines

experimental protocols for its synthesis and analysis, and explores its biological interactions,

including its effects on cellular signaling pathways.

Chemical and Physical Properties
Diisobutyl Adipate (DBA) is the diester of isobutyl alcohol and adipic acid.[1] It is a colorless,

odorless, and oily liquid.[2][3] The quantitative properties of DBA are summarized in the tables

below, providing a clear reference for researchers.

Table 1: General and Physical Properties of Diisobutyl
Adipate
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Property Value Source(s)

CAS Number 141-04-8 [2]

Molecular Formula C₁₄H₂₆O₄

Molecular Weight 258.35 g/mol

Appearance
Colorless, transparent oily

liquid

Boiling Point 293 °C (lit.)

Melting Point -17 °C

Density 0.954 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.432 (lit.)

Flash Point 112.78 °C (TCC)

Water Solubility Practically insoluble

Table 2: Purity and Specification Data for Diisobutyl
Adipate

Parameter Specification Source(s)

Purity (DIBA) ≥ 99.0%

Acid Value ≤ 0.1 mg KOH/g

Color (APHA) ≤ 20 Pt-Co

Water Content ≤ 0.05%

Applications
Diisobutyl Adipate is a versatile compound with a wide range of applications stemming from

its properties as an emollient, plasticizer, and solvent.

Cosmetics and Personal Care: DBA is widely used in skincare, sunscreens, and makeup

formulations to provide a smooth, non-greasy texture and improve spreadability. It acts as an
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emollient, softening and smoothing the skin by forming a protective layer. Its lightweight and

non-comedogenic nature make it suitable for various skin types. In hair care products, it

functions as a lightweight moisturizer. Recommended usage levels in cosmetics range from

0.005% to 8%.

Plasticizer for Polymers: DBA is an efficient plasticizer for polymers such as PVC, cellulose

resins, and synthetic rubbers, enhancing their flexibility at low temperatures.

Industrial Applications: It also serves as a synthetic lubricant in industrial machinery and as a

solvent for fragrances and oils.

Experimental Protocols
Synthesis of Diisobutyl Adipate via Esterification
The most common method for synthesizing Diisobutyl Adipate is through the direct

esterification of adipic acid with isobutanol. The following is a generalized protocol based on

common laboratory and industrial practices.

Materials:

Adipic Acid

Isobutanol (in excess)

Acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid)

Toluene (for azeotropic removal of water)

Sodium carbonate solution (5%)

Deionized water

Drying agent (e.g., anhydrous magnesium sulfate)

Equipment:

Round-bottom flask
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Dean-Stark apparatus or a similar water separator

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, reflux

condenser, and magnetic stirrer, combine adipic acid, an excess of isobutanol, and a

catalytic amount of an acid catalyst. Add toluene to facilitate the azeotropic removal of water.

Esterification: Heat the mixture to reflux with vigorous stirring. The water produced during the

reaction will be collected in the Dean-Stark trap.

Monitoring the Reaction: Monitor the progress of the reaction by measuring the amount of

water collected or by determining the acid value of the reaction mixture. The reaction is

considered complete when the theoretical amount of water has been collected or the acid

value is below a specified limit (e.g., < 0.2 mg KOH/g).

Neutralization and Washing: After cooling the reaction mixture, transfer it to a separatory

funnel. Wash the organic layer sequentially with a 5% sodium carbonate solution to

neutralize the acid catalyst, followed by washes with deionized water until the aqueous layer

is neutral.

Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent like

magnesium sulfate. Filter to remove the drying agent and then remove the toluene and

excess isobutanol using a rotary evaporator.

Purification: Purify the crude Diisobutyl Adipate by vacuum distillation to obtain the final

high-purity product.
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Analytical Method: Determination by Gas
Chromatography (GC)
Gas chromatography is a standard method for the determination and quantification of

Diisobutyl Adipate in various samples, including plastics and biological matrices.

Instrumentation:

Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID) or Mass

Spectrometer (MS).

Capillary column suitable for the analysis of esters (e.g., a non-polar or medium-polarity

column).

General GC-FID Conditions:

Injector Temperature: 250 °C

Detector Temperature: 280 °C

Oven Temperature Program: Start at a suitable initial temperature (e.g., 100 °C), hold for a

few minutes, then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 250

°C) and hold.

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injection Volume: 1 µL

Sample Preparation:

Solid Samples (e.g., PVC): Dissolve a known weight of the sample in a suitable solvent (e.g.,

tetrahydrofuran), followed by precipitation of the polymer with a non-solvent (e.g., methanol).

The supernatant containing the DBA can then be analyzed.

Liquid Samples: Dilute the sample with a suitable solvent (e.g., hexane or ethyl acetate) to a

concentration within the calibration range.

Quantification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1670624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a series of standard solutions of Diisobutyl Adipate in the chosen solvent.

Inject the standards to create a calibration curve by plotting the peak area against the

concentration.

Inject the prepared sample and determine the concentration of DBA from the calibration

curve.

Toxicological Profile and Safety
Diisobutyl Adipate is generally considered to have low toxicity.

Table 3: Toxicological Data for Diisobutyl Adipate
Endpoint Species Route Value Source(s)

Acute Oral

Toxicity (LD50)
Rat Intraperitoneal 5.676 mg/kg

Dermal Irritation Rabbit Dermal
Minimal to no

irritation

Eye Irritation Rabbit Ocular

Minimally

irritating

(undiluted)

Skin

Sensitization
Guinea Pig Dermal

Not a sensitizer

(at 25%)

Genotoxicity - In vitro
Not genotoxic in

two test systems

Safety and Handling:

It is recommended to wash hands thoroughly after handling.

Personal protective equipment such as eye shields and gloves should be used.

Store in a cool, dry, and well-ventilated area away from direct heat and sunlight.
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Mechanism of Action and Signaling Pathways
Recent research has indicated that Diisobutyl Adipate may exert biological effects by

interacting with nuclear receptors, specifically the Peroxisome Proliferator-Activated Receptor-

gamma (PPARγ).

Interaction with PPARγ Signaling Pathway
Studies have shown that DBA has a strong affinity for the ligand-binding domain of PPARγ.

Activation of PPARγ can lead to alterations in the transcriptional expression of genes related to

lipid metabolism. This interaction suggests that DBA exposure might disrupt intracellular lipid

metabolism homeostasis.

Below is a diagram illustrating the general PPARγ signaling pathway and the potential point of

interaction for Diisobutyl Adipate.
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Caption: Proposed interaction of Diisobutyl Adipate with the PPARγ signaling pathway.

Experimental Workflow for In Vitro Hepatocyte
Study
To investigate the effects of Diisobutyl Adipate on lipid metabolism in hepatocytes, the

following experimental workflow can be employed.
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1. Hepatocyte Culture
(e.g., AML12 or L02 cells)

2. DBA Exposure
(Varying concentrations

and time points)

3a. Lipid Accumulation Assay
(e.g., Oil Red O Staining)

3b. Gene Expression Analysis
(qPCR for PPARγ target genes)

4. Data Analysis
and Interpretation

Click to download full resolution via product page

Caption: Workflow for studying Diisobutyl Adipate's effect on hepatocytes.

This technical guide provides a foundational understanding of Diisobutyl Adipate for research

and development purposes. Further investigation into its biological interactions and potential

applications in drug development is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Diisobutyl Adipate (CAS No. 141-04-8): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670624#diisobutyl-adipate-cas-number-141-04-8-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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